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Compound of Interest

Compound Name: Dihexadecylamine

Cat. No.: B091279

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and
toxicological profile of Dihexadecylamine (CAS No. 16724-63-3). The information is intended
to guide researchers, scientists, and drug development professionals in the safe use and
management of this long-chain aliphatic amine.

Chemical and Physical Properties

Dihexadecylamine, also known as dicetylamine or N-hexadecylhexadecan-1-amine, is a
secondary fatty amine with two C16 alkyl chains.[1] Its long hydrocarbon chains render it
hydrophobic, while the amine group allows for interactions with polar substances.[1] It is
generally soluble in organic solvents with limited solubility in water.[1]

Table 1: Chemical and Physical Properties of Dihexadecylamine
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Property Value Source(s)

CAS Number 16724-63-3 [2][3]

Molecular Formula Cs2He7N [2][3]

Molecular Weight 465.9 g/mol [2][3]
N-hexadecylhexadecan-1-

IUPAC Name _ [2]
amine
Dicetylamine,

Synonyms Di(hexadecyl)amine, N,N- [1][2]
Dihexadecylamine

) Colorless to pale yellow liquid
Physical State [1]

or solid

N Insoluble in water; Soluble in
Solubility ] [1]
organic solvents

LogP (Octanol-Water Partition
o 15.3 (Computed) [2]
Coefficient)

Hazard Identification and Classification

Dihexadecylamine is classified as hazardous to the aquatic environment. While specific
toxicity data for humans is limited, information from structurally similar long-chain amines
suggests a potential for skin and eye irritation.[1][4]

Table 2: GHS Classification of Dihexadecylamine

Hazard Class Hazard Category Hazard Statement Source(s)
Hazardous to the ,

] ] H400: Very toxic to
aguatic environment, Acute 1 [2][5]

aquatic life
acute hazard

Hazardous to the H410: Very toxic to

aguatic environment, Chronic 1 aquatic life with long [2][5]

long-term hazard lasting effects

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.benchchem.com/product/b091279?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.industrialchemicals.gov.au/sites/default/files/Fatty%20amines%2C%20di%28long%20chain%29alkyl_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b091279?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dihexadecylamine
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dihexadecylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Toxicological Information

Comprehensive toxicological data for Dihexadecylamine is not readily available. However,

data from close structural analogues, such as di-C14-18-alkyl amines, provide valuable insights

into its potential toxicological profile. The primary toxicity concerns for long-chain aliphatic

amines are local effects (irritation and corrosion) due to the amine functionality, rather than

systemic toxicity.[4]

Table 3: Summary of Toxicological Data (Based on Analogue Chemicals)

. . Classificati
Endpoint Species Method Results Source(s)
on
Analogue
) LDso >
Acute Oral data (di-C14- -
o Rat 10,000 mg/kg  Not Classified  [4]
Toxicity 18-alkyl
) bw
amines)
OECD 402
Acute Dermal o LDso > 2,000 »
L Rat (Limit Test on Not Classified  [2][6]
Toxicity mg/kg bw
analogue)
Skin
o ] OECD 404 No irritation -
Irritation/Corr Rabbit Not Classified [7]
) (on analogue) observed
osion
Potential for
Eye irritation
Irritation/Corr - - based on Data lacking [1]
osion chemical
class
Genotoxicity S. OECD 471 ) Not
S Negative ) [8]
(Ames Test) typhimurium (on analogue) Mutagenic

Acute Toxicity

Studies on di-C14-18-alkyl amines, a close analogue, showed low acute toxicity following oral

exposure, with an LDso in rats greater than 10,000 mg/kg bw.[4] Signs of toxicity at the highest
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dose included depression, ataxia, and diarrhea.[4] An acute dermal toxicity limit test on a
similar long-chain dialkylamine in rats found no mortality or signs of systemic toxicity at 2000
mg/kg bw.[2]

Skin and Eye Irritation

For long-chain amines, the potential for irritation generally decreases as the alkyl chain length
increases.[4] A study on an analogue substance according to OECD Guideline 404 showed no
evidence of skin irritation or corrosion in rabbits.[7] However, due to the amine functional group,
Dihexadecylamine should be handled as a potential skin and eye irritant.[1]

Aquatic Toxicity

Dihexadecylamine is classified as very toxic to aquatic life with long-lasting effects.[2][5] This
is @ common characteristic of cationic surfactants, which can disrupt the cell membranes of
aquatic organisms.[9] Care must be taken to prevent its release into the environment.

Handling, Storage, and Disposal
Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[7][10]

Avoid the formation of dust and aerosols.[7]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 6.0.[7]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[7]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][10]

» Keep away from incompatible materials such as strong oxidizing agents.[11]

Disposal
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» Dispose of Dihexadecylamine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[7]

» Do not allow the chemical to enter drains, as it is very toxic to aquatic life.[7][12]

Emergency Procedures
First Aid Measures

A logical workflow for first aid response to an exposure incident is provided below.

First Aid Actions

SKIN
- Remove contaminated clothing.
- Wash with soap and water.

Skin Contact

EYES
Eye Contact - Rinse with water for 15 mins. Medical Attention
- Remove contact lenses.

Exposure Event

Initial Agsessment

Seek Immediate

Assess Route of Exposure Medical Attention

Inhalation INHALATION
- Move to fresh air.
- Keep at rest.

Ingestion

INGESTION
- Rinse mouth.
- DO NOT induce vomiting.

Click to download full resolution via product page
Caption: First aid response workflow for Dihexadecylamine exposure.

+ After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[13]
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After Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if symptoms occur.[13]

After Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[12]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.[12]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[10][11]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen
oxides (NOx).[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10][11]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling Dihexadecylamine to minimize exposure.

Personal Protective Equipment (PPE)

for Dihexadecylamine Handling

Gespiratory Protection [Eye/Face Protectior) Skin Protection
T
/
/

Use in a chemical fume hood. Wear tightly fitting safety goggles Handle with chemical-resistant gloves
If ventilation is inadequate, conforming to EN166 (EU) or (e.g., Nitrile, Neoprene).
use a NIOSH-approved respirator. NIOSH (US). Wear impervious clothing/lab coat.
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Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling Dihexadecylamine.
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[7]

o Skin Protection: Handle with chemical-resistant gloves (e.g., Nitrile, Neoprene). Wear
impervious clothing, such as a lab coat, to prevent skin contact.[7]

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
exposure limits may be exceeded, use a NIOSH-approved respirator.[7][10]

Experimental Protocols

The following sections describe the methodologies for key toxicological experiments, based on
OECD Test Guidelines, which are applicable for assessing the safety of Dihexadecylamine.

Acute Dermal Toxicity (OECD Guideline 402)

This test is designed to assess the potential adverse effects from a single, short-term dermal
exposure.[3][12]
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Preparation Phase

1. Animal Preparation
- Select healthy young adult rats (200-300g9).
- Acclimatize for >= 5 days.
- Clip fur from dorsal area (>=10% body surface).

Dosing Phase

2. Dosing
- Apply 2000 mg/kg of test substance uniformly.
- Cover with porous gauze and semi-occlusive dressing.

Exposure &|Observation

3. Exposure Period
- 24-hour exposure.

4. Observation Period
- Observe for 14 days.
- Record mortality, clinical signs, body weight weekly.

Endpoint| Analysis

5. Necropsy
- Perform gross necropsy on all animals at day 14.

Click to download full resolution via product page
Caption: Experimental workflow for an acute dermal toxicity study (OECD 402).

+ Test Animals: Healthy young adult rats (Wistar or Sprague-Dawley) are typically used.[2][14]
Animals are acclimatized for at least 5 days.

o Procedure: A limit test is often performed first. The test substance is applied at a single dose
of 2000 mg/kg body weight to a shaved area of the skin (at least 10% of the body surface).
[2] The application site is covered with a semi-occlusive dressing for 24 hours.
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» Observations: Animals are observed for mortality and clinical signs of toxicity for 14 days.
Body weight is recorded weekly.[12]

» Endpoint: The primary endpoint is the LDso (median lethal dose). If no mortality occurs at
2000 mg/kg, the LDso is determined to be greater than this value. A gross necropsy is
performed on all animals at the end of the study.[2]

Acute Skin Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.[15][16]

o Test Animals: Healthy young adult albino rabbits are used.[7]

e Procedure: 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is applied to a small patch
of shaved skin (approx. 6 cm?).[15] The patch is covered with a gauze dressing for a 4-hour
exposure period.

o Observations: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, 24, 48, and 72 hours after patch removal.[16] Observations may continue for up to
14 days to assess reversibility.

o Endpoint: Skin reactions are scored based on a standardized grading system. The mean
scores for erythema and edema are used to classify the substance.[16]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential for a substance to damage the eye.[10][17]
o Test Animals: Healthy adult albino rabbits are used.[13]

e Procedure: A single dose of the test substance (0.1 mL or 0.1 g) is applied into the
conjunctival sac of one eye of the animal. The other eye serves as a control.[17] A sequential
testing strategy is used, starting with one animal.

o Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.[17] The observation period can be extended up to 21
days to evaluate reversibility.
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» Endpoint: Lesions are scored according to a standardized scale. The scores determine the
irritation classification.[17]

Aquatic Toxicity (OECD Guidelines 201, 202, 203)

A battery of tests is used to determine the hazard to different aquatic trophic levels.[18][19]

e Alga, Growth Inhibition Test (OECD 201): Evaluates the effects on the growth of freshwater
algae (e.g., Pseudokirchneriella subcapitata).[20] The endpoint is the ECso (median effective
concentration) that causes a 50% reduction in growth or growth rate over 72 hours.[20]

e Daphnia sp., Acute Immobilisation Test (OECD 202): Assesses acute toxicity to invertebrates
(e.g., Daphnia magna). The endpoint is the ECso for immobilization after 48 hours.

» Fish, Acute Toxicity Test (OECD 203): Determines the acute lethal toxicity to fish (e.g.,
Zebrafish, Danio rerio).[21][22] The endpoint is the LCso (median lethal concentration) that
kills 50% of the fish within 96 hours.[22]

Mechanism of Action

Specific signaling pathways for Dihexadecylamine have not been extensively studied.
However, as a cationic surfactant, its toxicity is primarily driven by its interaction with biological
membranes.
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Caption: General mechanism of toxicity for cationic surfactants like Dihexadecylamine.

The positively charged amine headgroup of Dihexadecylamine can interact electrostatically
with the negatively charged components of cell membranes, such as phospholipids. The long,
hydrophobic alkyl chains can then insert into and disrupt the lipid bilayer.[9][23] This disruption
leads to increased membrane permeability, leakage of cellular contents, denaturation of
membrane-bound proteins, and ultimately, cell lysis and death.[23] This mechanism underlies
its irritant effects on skin and eyes and its high toxicity to aquatic organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dihexadecylamine: A Technical Guide to Safety,
Handling, and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091279#safety-handling-and-toxicity-information-for-
dihexadecylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8480275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8480275/
https://www.benchchem.com/product/b091279#safety-handling-and-toxicity-information-for-dihexadecylamine
https://www.benchchem.com/product/b091279#safety-handling-and-toxicity-information-for-dihexadecylamine
https://www.benchchem.com/product/b091279#safety-handling-and-toxicity-information-for-dihexadecylamine
https://www.benchchem.com/product/b091279#safety-handling-and-toxicity-information-for-dihexadecylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

